Cas no 23589-68-6 (1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)-)

1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)- structure
23589-68-6 structure
Product Name:1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)-
CAS No:23589-68-6
MF:C9H7NO2S
MW:193.222380876541
CID:1414493
PubChem ID:12437396
Update Time:2025-04-20

1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Oxathiazol-2-one, 5-(3-methylphenyl)-
    • 5-(3-methylphenyl)-1,3,4-oxathiazol-2-one
    • 23589-68-6
    • DTXSID40498245
    • QMSFYCPXMDVIRY-UHFFFAOYSA-N
    • SCHEMBL1781114
    • 5-(3-Methylphenyl)-2H-1,3,4-oxathiazol-2-one
    • 5-m-Tolyl-1,3,4-oxathiazol-2-one
    • 5-(m-Tolyl)-1,3,4-Oxathiazol-2-One
    • Inchi: 1S/C9H7NO2S/c1-6-3-2-4-7(5-6)8-10-13-9(11)12-8/h2-5H,1H3
    • InChI Key: QMSFYCPXMDVIRY-UHFFFAOYSA-N
    • SMILES: S1C(=O)OC(C2=CC=CC(C)=C2)=N1

Computed Properties

  • Exact Mass: 193.01981
  • Monoisotopic Mass: 193.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 64Ų

Experimental Properties

  • PSA: 38.66
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